Cas no 42578-38-1 (1-Naphthalenesulfonic acid, 8-(phenylamino)-, magnesium salt (1:))
42578-38-1 structure
Product Name:1-Naphthalenesulfonic acid, 8-(phenylamino)-, magnesium salt (1:)
CAS No:42578-38-1
MF:C16H13MgNO3S
MW:323.649323225021
CID:324258
Update Time:2023-03-30
1-Naphthalenesulfonic acid, 8-(phenylamino)-, magnesium salt (1:) Chemical and Physical Properties
Names and Identifiers
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- 1-Naphthalenesulfonic acid, 8-(phenylamino)-, magnesium salt
- 1-Naphthalenesulfonic acid, 8-(phenylamino)-, magnesium salt (1:)
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- Inchi: 1S/C16H13NO3S.Mg.2H/c18-21(19,20)15-11-5-7-12-6-4-10-14(16(12)15)17-13-8-2-1-3-9-13;;;/h1-11,17H,(H,18,19,20);;;
- InChI Key: BLNUUFGAIQJXRZ-UHFFFAOYSA-N
- SMILES: S(C1=CC=CC2=CC=CC(NC3C=CC=CC=3)=C12)(O)(=O)=O.[Mg]
Computed Properties
- Exact Mass: 323.047
- Monoisotopic Mass: 323.047
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 3
- Complexity: 439
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 74.8A^2
1-Naphthalenesulfonic acid, 8-(phenylamino)-, magnesium salt (1:) Related Literature
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Daniel Messmer,Stefan Salentinig,Jakob Heier Nanoscale, 2019,11, 6929-6938
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Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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